4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 4-(furan-2-carbonylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C13H10N2O4S/c16-11(10-2-1-7-19-10)15-13(20)14-9-5-3-8(4-6-9)12(17)18/h1-7H,(H,17,18)(H2,14,15,16,20)
• InChI Key: IEQUUQVDFBYTQG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H10N2O4S
• Molecular Weight: 290.30 g/mol

Description

4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid, also known as Furosemide, is a sulfonamide loop diuretic drug that is widely used in the treatment of edema and hypertension. It is a potent inhibitor of the Na+/K+/2Cl- co-transporter in the thick ascending limb of the loop of Henle, which leads to increased excretion of sodium, chloride, and water in the urine.

Mechanism of Action

4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid works by inhibiting the Na+/K+/2Cl- co-transporter in the thick ascending limb of the loop of Henle, which leads to increased excretion of sodium, chloride, and water in the urine. This results in a decrease in blood volume and blood pressure. 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid also inhibits the reabsorption of calcium and magnesium, which can lead to electrolyte imbalances.
Biochemical and Physiological Effects:
4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid has been shown to cause a decrease in plasma volume, blood pressure, and cardiac output. It also causes an increase in urine volume and sodium excretion. 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid can lead to electrolyte imbalances, including hypokalemia, hyponatremia, and hypomagnesemia. It can also cause metabolic alkalosis due to the loss of hydrogen ions in the urine.

Advantages and Limitations for Lab Experiments

4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid is a widely used diuretic drug that has been extensively studied in both clinical and laboratory settings. It is a potent inhibitor of the Na+/K+/2Cl- co-transporter and has been used to study the physiology of the loop of Henle. However, 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid can cause electrolyte imbalances and metabolic alkalosis, which can complicate experimental results. It is also important to note that the effects of 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid may vary depending on the species and strain of animal used in experiments.

Future Directions

There are several areas of future research for 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid. One area of interest is the potential therapeutic applications of 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid in the treatment of heart failure, kidney disease, and other conditions. Another area of research is the development of new and more effective diuretic drugs that target the Na+/K+/2Cl- co-transporter. Additionally, further studies are needed to better understand the mechanism of action of 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid and its effects on electrolyte balance and acid-base homeostasis.
Conclusion:
In conclusion, 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid is a potent diuretic drug that has been extensively studied for its effects on the loop of Henle and its potential therapeutic applications in the treatment of heart failure, kidney disease, and other conditions. It works by inhibiting the Na+/K+/2Cl- co-transporter and has been shown to cause a decrease in plasma volume, blood pressure, and cardiac output. 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid can lead to electrolyte imbalances and metabolic alkalosis, which can complicate experimental results. Further research is needed to better understand the mechanism of action of 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid and its effects on electrolyte balance and acid-base homeostasis.

Synthesis Methods

4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid can be synthesized by reacting 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The resulting compound is then reacted with 2-furoylamine to form 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid.

Scientific Research Applications

4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid has been extensively studied for its diuretic and antihypertensive effects. It has also been investigated for its potential therapeutic applications in the treatment of heart failure, kidney disease, and other conditions. 4-{[(2-furoylamino)carbonothioyl]amino}benzoic acid has been shown to improve cardiac function and reduce mortality in patients with heart failure. It has also been found to be effective in the treatment of acute kidney injury and chronic kidney disease.